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Cat. No.: B051282

For Researchers, Scientists, and Materials Engineers

These application notes provide a comprehensive overview of the use of Fullerene C70 in the
development of lightweight polymer composites. The information is intended to guide
researchers and scientists in leveraging the unique properties of C70 to enhance the
performance of composite materials for advanced applications, including those in the
aerospace sector. Detailed experimental protocols for the fabrication and characterization of
these composites are also provided.

Application Notes: Fullerene C70 as a
Reinforcement for Lightweight Composites

Fullerene C70, a cage-like carbon allotrope, offers significant potential for enhancing the
properties of polymer composites due to its unique molecular structure, high strength, and
exceptional thermal and electrical properties.[1] When incorporated into a polymer matrix, even
at low concentrations, C70 can lead to substantial improvements in the mechanical, thermal,
and electrical performance of the resulting lightweight composite material.

Key Advantages of Incorporating C70 into Polymer
Composites:

o Enhanced Thermal Stability: C70 has been shown to significantly increase the thermal
stability of polymers. It can act as a radical scavenger, inhibiting thermal degradation
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pathways.[2] This results in a higher decomposition temperature and an increased glass
transition temperature (Tg) of the composite material, making it suitable for applications
requiring high-temperature resistance.[2][3]

e Improved Mechanical Properties: The high strength and stiffness of fullerene molecules can
translate to improved mechanical properties of the composite. The addition of fullerenes can
enhance the tensile strength, and interlaminar fracture toughness of polymer composites.[2]
Proper dispersion and strong interfacial bonding between the C70 and the polymer matrix
are crucial for effective load transfer and mechanical reinforcement.

 Tailorable Electrical Properties: Fullerenes can be used to modify the electrical properties of
insulating polymers. By creating a percolating network within the matrix, C70 can increase
the electrical conductivity of the composite, making it suitable for applications requiring
electrostatic dissipation or EMI shielding. The dielectric properties, such as the dielectric
constant and loss tangent, can also be tuned by varying the concentration of C70.

» Lightweighting: A key driver for the use of composites in aerospace and automotive
industries is weight reduction.[4] C70, as a hanoscale reinforcement, can provide significant
property enhancements at very low loading levels (typically <5 wt%), thus adding minimal
weight to the final composite structure.

Applications in Lightweight Composites:

The unique property enhancements offered by Fullerene C70 make it a promising candidate
for a variety of lightweight composite applications, particularly in the aerospace industry:

» Structural Components: The improved strength-to-weight ratio and thermal resistance of
C70-reinforced composites make them suitable for primary and secondary aircraft structural
components, contributing to fuel efficiency and performance.

o Electromagnetic Interference (EMI) Shielding: With the increasing use of sensitive
electronics in modern aircraft, EMI shielding is critical. C70 composites with tailored electrical
conductivity can provide effective shielding against electromagnetic radiation.

 Lightning Strike Protection: The conductive network formed by C70 nanopatrticles within a
polymer matrix can help dissipate the electrical charge from a lightning strike, potentially
reducing damage to the aircraft's composite structure.
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o Thermal Management Systems: The enhanced thermal stability and potentially tunable
thermal conductivity of C70 composites can be beneficial for thermal management
applications in aerospace and electronics.

Quantitative Data on Fullerene-Polymer Composites

The following tables summarize the quantitative data available in the literature for the
properties of polymer composites reinforced with fullerenes. It is important to note that much of
the available data is for Fullerene C60, which is structurally similar to C70. Data for C70 is
included where available. These tables are intended to provide a comparative overview.

Table 1: Thermal Properties of Fullerene-Polymer Composites

Glass .
. Decompositio
. Fullerene Transition
Polymer Matrix  Fullerene Type . n Temperature
Loading (wt%) Temperature
. (Tmax) (°C)
(Tg) (°C)
Poly(butyl
methacrylate) C70 0 ~20 270
(PBMA)
PBMA C70 1 28.6 336
PBMA C70 2.5 30.2 335
PBMA C70 5 32.8 341

Data sourced from a study on PBMA/C70 nanocomposites. The results show a notable
increase in both the glass transition temperature and the maximum decomposition temperature
with the addition of C70, indicating enhanced thermal stability.[2][3]

Table 2: Mechanical Properties of Fullerene-Epoxy Composites
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. . Interlaminar
. Fullerene Tensile Tensile
Reinforcem  Fullerene . Fracture
Loading Strength Modulus
ent Type Toughness
(Wt%) (MPa) (GPa)
(kdIm?)
Carbon Fiber None 0 Reference Reference Reference
] C60/C70 2-12% ~60%
Carbon Fiber ) 0.5 ) - )
mixture increase increase
None Cc60 0 ~60 ~2.8 ~0.2
None C60 0.1 ~65 ~2.9 ~0.25
None C60 0.5 ~70 ~3.0 ~0.27
None C60 1.0 ~75 ~3.1 ~0.3

Data for carbon fiber composites is qualitative, indicating the percentage improvement.[2] Data

for fullerene/epoxy composites without carbon fiber reinforcement shows a clear trend of

increasing mechanical properties with higher fullerene loading.

Table 3: Electrical Properties of Fullerene-Polymer Composites

Polymer Matrix

Fullerene Type

Fullerene
Loading (wt%)

Dielectric
Constant (at 1
kHz)

Dielectric Loss
(tan J) (at 1
kHz)

Epoxy None 0 ~3.5-45 ~0.01-0.02
Epoxy Tio2 5 Increased Increased
] Further Further
Epoxy TiO2 15
Increased Increased

P(VDF-TrFE-

MXene 10 ~300 ~0.35
CFE)
P(VDF-TrFE-

MXene ~15 ~10,000 >1
CFE)
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Specific quantitative data for the dielectric properties of C70/epoxy composites is limited in the
reviewed literature. The table includes reference data for neat epoxy and other
nanocomposites to provide context. The dielectric properties are highly dependent on the type
of nanofiller, its concentration, and the frequency of measurement.[5]

Experimental Protocols

The following section provides detailed protocols for the fabrication and characterization of
Fullerene C70-reinforced epoxy composites. These protocols are based on common
laboratory practices and relevant ASTM standards.

Protocol 1: Fabrication of C70/Epoxy Nanocomposites
by Solution Casting

This protocol describes a common method for achieving good dispersion of C70 in an epoxy
matrix.

Materials and Equipment:

e Fullerene C70 powder

o Epoxy resin (e.g., Bisphenol A diglycidyl ether based)

o Curing agent (e.g., amine-based hardener)

e Solvent (e.g., Toluene, Tetrahydrofuran (THF))

o Beakers and magnetic stirrer

» Ultrasonic bath or probe sonicator

e Vacuum oven

e Molds for casting (e.g., silicone or Teflon)

o Personal Protective Equipment (PPE): safety glasses, gloves, lab coat

Procedure:
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 Dissolution of C70:
o Weigh the desired amount of Fullerene C70 powder.

o In a beaker, dissolve the C70 powder in a suitable solvent (e.g., toluene). The
concentration will depend on the desired loading in the final composite.

o Stir the mixture using a magnetic stirrer for several hours until the C70 is fully dissolved,
forming a colored solution (typically magenta for C70 in toluene).

o Dispersion of C70 in Epoxy Resin:
o Weigh the required amount of epoxy resin in a separate beaker.

o Slowly add the C70 solution to the epoxy resin while stirring continuously with a magnetic
stirrer.

o For improved dispersion, sonicate the mixture using an ultrasonic bath or a probe
sonicator. Sonication should be performed in pulses to avoid overheating the mixture. A
typical sonication time is 30-60 minutes.

e Solvent Removal:
o Place the beaker containing the C70/epoxy mixture in a vacuum oven.

o Heat the mixture to a temperature above the boiling point of the solvent (e.g., 80-100 °C
for toluene) under vacuum to evaporate the solvent completely. This step is crucial to
avoid porosity in the final composite. Continue this process until a constant weight is
achieved.

» Addition of Curing Agent and Casting:
o Allow the C70/epoxy mixture to cool down to room temperature.
o Add the stoichiometric amount of the curing agent to the epoxy mixture.

o Mix the resin and hardener thoroughly for several minutes until a homogeneous mixture is
obtained. Be careful to avoid introducing excessive air bubbles.
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o Pour the mixture into the molds.
o Degas the mixture in a vacuum chamber to remove any trapped air bubbles.
e Curing:

o Cure the casted samples according to the manufacturer's instructions for the epoxy
system. This typically involves a curing period at room temperature followed by a post-
curing step at an elevated temperature to ensure complete crosslinking.

Experimental Workflow for C70/Epoxy Composite Fabrication

Output

ing Agent }—»’ ggggggggg }—»{ Casting into Molds }—»’ Curing }—» C70/Epoxy Composite

Click to download full resolution via product page

Caption: Workflow for fabricating C70/epoxy composites via solution casting.

Protocol 2: Characterization of Mechanical Properties

A. Flexural Strength and Modulus (ASTM D790)
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This protocol outlines the procedure for determining the flexural properties of the fabricated
C70/epoxy composites using a three-point bending test.[2][6][7][8][9]

Equipment:

e Universal Testing Machine (UTM) with a three-point bending fixture
e Specimen cutting tool

» Calipers for precise measurement of specimen dimensions
Specimen Preparation:

o Cut rectangular specimens from the cured composite sheets according to the dimensions
specified in ASTM D790. A typical specimen size is 127 mm x 12.7 mm x 3.2 mm.[8]

o Ensure the edges are smooth and free of defects.
o Measure the width and thickness of each specimen at the center.
Procedure:

e Set the support span on the three-point bending fixture. The span-to-depth ratio should be
16:1 as per ASTM D790.[8]

e Place the specimen on the supports.

o Apply the load to the center of the specimen at a constant crosshead speed. The speed is
calculated based on the specimen dimensions as specified in the standard.

e Record the load-deflection curve until the specimen breaks or the strain reaches 5%.

o Calculate the flexural strength and flexural modulus using the formulas provided in ASTM
D790.

B. 1zod Impact Strength (ASTM D256)
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This protocol describes the procedure for determining the impact resistance of the C70/epoxy
composites.[10][11][12][13]

Equipment:

e Pendulum impact testing machine (lzod type)
e Notching machine

e Specimen cutting tool

Specimen Preparation:

e Cut specimens to the dimensions specified in ASTM D256 (typically 63.5 mm x 12.7 mm x
3.2 mm).[10]

o Create a V-notch in each specimen using the notching machine. The notch specifications are
detailed in the standard.

Procedure:

Calibrate the impact tester.

o Clamp the notched specimen vertically in the vise of the impact tester with the notch facing
the direction of the pendulum strike.

» Release the pendulum, allowing it to strike and fracture the specimen.
e Record the energy absorbed during the fracture, which is indicated on the machine's scale.

o Calculate the impact strength in Joules per meter (J/m) by dividing the absorbed energy by
the thickness of the specimen.

Logical Relationship for Mechanical Property Enhancement
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Caption: Factors influencing the mechanical property enhancement in C70 composites.

Protocol 3: Characterization of Electrical Properties

A. Dielectric Constant and Loss Tangent (ASTM D150)

This protocol describes the measurement of the dielectric constant (permittivity) and dissipation
factor (loss tangent) of the C70/epoxy composites.[5][14][15]

Equipment:
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LCR meter or impedance analyzer

Dielectric test fixture with parallel plate electrodes

Specimen cutting tool

Calipers
Specimen Preparation:

e Prepare flat, circular, or square specimens from the cured composite sheets. The specimen
should be larger than the electrodes of the test fixture.

o Ensure the surfaces are parallel and smooth.
o Measure the thickness of the specimen.
Procedure:

» Place the specimen between the electrodes of the dielectric test fixture, ensuring good
contact.

e Connect the fixture to the LCR meter.
o Set the desired frequency range for the measurement (e.g., 1 kHz to 1 MHz).

o Measure the capacitance (Cp) and dissipation factor (D) or loss tangent (tan d) of the
specimen at each frequency.

o Calculate the dielectric constant (€') using the measured capacitance, the area of the
electrodes, and the thickness of the specimen according to the formula provided in ASTM
D150.[5]

Signaling Pathway for Electrical Conductivity

© 2025 BenchChem. All rights reserved. 11/13 Tech Support


https://yadda.icm.edu.pl/baztech/element/bwmeta1.element.baztech-df9c6003-1cab-4994-b999-324ecae0790b/c/49_Dada_Research_12_2021.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b051282?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Input Mechanism

Output

C70 Concentration P>| Percolation Threshold P Formation of Conductive Network P-| Electron Tunneling/Hopping

Increased Electrical Conductivity

Click to download full resolution via product page

Caption: Mechanism of electrical conductivity enhancement in C70 composites.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Application Notes and Protocols for Fullerene C70 in
Lightweight Composites]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b051282#fullerene-c70-in-the-development-of-
lightweight-composites]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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